Cas no 2168776-30-3 (2-(1-hydroxy-3-methoxypropyl)-4-methyl-1,3-thiazole-5-carbaldehyde)

• Product Name: 2-(1-hydroxy-3-methoxypropyl)-4-methyl-1,3-thiazole-5-carbaldehyde
• CAS No: 2168776-30-3
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 5963024
• PubChem ID: 165507209
• Update Time: 2025-10-29

2-(1-hydroxy-3-methoxypropyl)-4-methyl-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(1-hydroxy-3-methoxypropyl)-4-methyl-1,3-thiazole-5-carbaldehyde
• EN300-1269530
• 2168776-30-3

• Inchi： 1S/C9H13NO3S/c1-6-8(5-11)14-9(10-6)7(12)3-4-13-2/h5,7,12H,3-4H2,1-2H3
• InChI Key： VIWUTXUXVUAVTJ-UHFFFAOYSA-N
• SMILES： S1C(C=O)=C(C)N=C1C(CCOC)O

Computed Properties

• Exact Mass: 215.06161445g/mol
• Monoisotopic Mass: 215.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 87.7Ų

Additional information on 2-(1-hydroxy-3-methoxypropyl)-4-methyl-1,3-thiazole-5-carbaldehyde

Introduction to 2-(1-hydroxy-3-methoxypropyl)-4-methyl-1,3-thiazole-5-carbaldehyde (CAS No. 2168776-30-3)

2-(1-Hydroxy-3-methoxypropyl)-4-methyl-1,3-thiazole-5-carbaldehyde (CAS No. 2168776-30-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This article aims to provide a comprehensive overview of the chemical properties, synthesis methods, and biological activities of this compound, drawing on the latest research findings to highlight its significance in the scientific community.

The molecular structure of 2-(1-hydroxy-3-methoxypropyl)-4-methyl-1,3-thiazole-5-carbaldehyde is noteworthy for its thiazole ring and the presence of a hydroxyl and methoxy group on the propyl side chain. The thiazole ring is a heterocyclic aromatic compound that is widely recognized for its biological activity and has been incorporated into numerous pharmaceuticals. The hydroxyl and methoxy groups contribute to the compound's polarity and reactivity, making it an interesting target for further investigation.

Recent studies have focused on the synthesis of 2-(1-hydroxy-3-methoxypropyl)-4-methyl-1,3-thiazole-5-carbaldehyde. One notable approach involves the condensation of 4-methylthiazole-5-carbaldehyde with 1-bromo-3-hydroxypropan-2-one in the presence of a base such as potassium carbonate. This method has been shown to yield high purity and yield, making it a viable option for large-scale production. The synthetic route not only highlights the compound's accessibility but also underscores its potential for further chemical modifications.

In terms of biological activity, 2-(1-hydroxy-3-methoxypropyl)-4-methyl-1,3-thiazole-5-carbaldehyde has demonstrated promising results in various assays. For instance, preliminary studies have indicated that this compound exhibits significant antioxidant properties, which are crucial for protecting cells from oxidative stress and damage. Oxidative stress is implicated in a wide range of diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. Therefore, compounds with potent antioxidant activity are highly sought after in drug discovery efforts.

Furthermore, research has explored the anti-inflammatory potential of 2-(1-hydroxy-3-methoxypropyl)-4-methyl-1,3-thiazole-5-carbaldehyde. In vitro studies using human cell lines have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic applications in managing inflammatory conditions such as arthritis and inflammatory bowel disease.

The cytotoxicity profile of 2-(1-hydroxy-3-methoxypropyl)-4-methyl-1,3-thiazole-5-carbaldehyde has also been evaluated. In vitro assays using cancer cell lines have revealed that this compound exhibits selective cytotoxicity against certain types of cancer cells while showing minimal toxicity to normal cells. This selective cytotoxicity is a desirable property for potential anticancer drugs, as it can reduce side effects associated with conventional chemotherapy.

In addition to its direct biological activities, 2-(1-hydroxy-3-methoxypropyl)-4-methyl-1,3-thiazole-5-carbaldehyde has been investigated as a building block for more complex molecules. The presence of functional groups such as the hydroxyl and methoxy groups provides multiple points for chemical modification, allowing researchers to explore a wide range of derivatives with enhanced properties. For example, conjugation with other bioactive molecules or nanoparticles can enhance the delivery and efficacy of the compound in vivo.

The pharmacokinetic properties of 2-(1-hydroxy-3-methoxypropyl)-4-methyl-1,3-thiazole-5-carbaldehyde are another area of interest. Preliminary studies have indicated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time. Further research is needed to optimize these properties for clinical applications.

In conclusion, 2-(1-hydroxy-3-methoxypropyl)-4-methyl-1,3-thiazole-5-carbaldehyde (CAS No. 2168776-30-3) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development into therapeutic agents. Ongoing research will continue to uncover new insights into its mechanisms of action and potential clinical uses.